Cas no 2229516-52-1 (1-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-one)

• Product Name: 1-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-one
• CAS No: 2229516-52-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6208225
• PubChem ID: 165658432
• Update Time: 2025-06-23

1-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-one
• 2229516-52-1
• 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-one
• EN300-1798732

• Inchi： 1S/C9H12N2O/c1-4-9(12)8-5-10-11(6-8)7(2)3/h4-7H,1H2,2-3H3
• InChI Key： NLYRDEKSAMWARH-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-one

Compound CAS No. 2229516-52-1: 1-(Propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-one

The compound with CAS number 2229516-52-1, commonly referred to as 1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-one, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazole derivatives, which have garnered significant attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-(propan-2-yl)-1H-pyrazol is characterized by a pyrazole ring fused with a ketone group, making it a heterocyclic compound. The presence of the propan-2-yl group introduces steric effects and enhances the compound's stability. Recent studies have highlighted the importance of such structural features in modulating the compound's reactivity and bioavailability, which are critical for its application in drug design.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. For instance, studies published in 20XX have demonstrated that derivatives of pyrazole can exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for treating conditions like arthritis and neurodegenerative disorders.

In addition to its medicinal applications, propenone-based compounds like this one have found utility in agrochemicals. Recent advancements in agricultural chemistry have leveraged the unique properties of pyrazole derivatives to develop more effective pesticides and herbicides. These compounds not only enhance crop yields but also reduce environmental impact compared to traditional chemicals.

The synthesis of 1-(propan-2-yl)-1H-pyrazol involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent innovations in synthetic methodology have enabled chemists to optimize the production process, making it more efficient and cost-effective. These improvements are particularly important for scaling up production to meet growing demand across various industries.

Beyond its practical applications, this compound has also been a subject of interest in fundamental research. Scientists have investigated its electronic properties, which are influenced by the conjugation between the pyrazole ring and the ketone group. Such studies contribute to our understanding of heterocyclic chemistry and pave the way for designing novel materials with tailored electronic characteristics.

In conclusion, the compound with CAS number 2229516-52-1, or 1-(propan-2-yl)-1H-pyrazol, stands as a testament to the versatility of organic compounds in modern science. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in diverse fields ranging from medicine to agriculture. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.